Cas no 112022-09-0 (11H-Pyrido[2,1-b]quinazoline-6-carboxamide,N-[2-(dimethylamino)ethyl]-11-oxo-)

• Product Name: 11H-Pyrido[2,1-b]quinazoline-6-carboxamide,N-[2-(dimethylamino)ethyl]-11-oxo-
• CAS No: 112022-09-0
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 229240
• PubChem ID: 150570
• Update Time: 2025-04-19

11H-Pyrido[2,1-b]quinazoline-6-carboxamide,N-[2-(dimethylamino)ethyl]-11-oxo- Chemical and Physical Properties

Names and Identifiers

• 11H-Pyrido[2,1-b]quinazoline-6-carboxamide,N-[2-(dimethylamino)ethyl]-11-oxo-
• N-[2-(dimethylamino)ethyl]-11-oxopyrido[2,1-b]quinazoline-6-carboxamide
• N-[2-(Dimethylamino)ethyl]-11-oxo-11H-pyrido[2,1-b]quinazoline-6-carboxamide
• 112022-09-0
• DTXSID80149825
• BRN 6428926
• BDBM50019325
• N-(2-(Dimethylamino)ethyl)-11-oxo-11H-pyrido(2,1-b)quinazoline-6-carboxamide
• UNII-CR476LPW9Z
• CR476LPW9Z
• CHEMBL160057
• CCRIS 4460
• 11H-Pyrido(2,1-b)quinazoline-6-carboxamide, N-(2-(dimethylamino)ethyl)-11-oxo-
• Q27894621

• Inchi： 1S/C17H18N4O2/c1-20(2)11-9-18-16(22)13-7-5-10-21-15(13)19-14-8-4-3-6-12(14)17(21)23/h3-8,10H,9,11H2,1-2H3,(H,18,22)
• InChI Key： HKOLFXDCHCCSCT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C2C(=CC=CN21)C(NCCN(C)C)=O

Computed Properties

• Exact Mass: 310.14314
• Monoisotopic Mass: 310.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.26
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.644
• PSA: 65.01
• LogP: 1.71390